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Compound Focus: Cyclohexanehexone

Cat. No.: S749526

Synthesis and Basic Properties

The table below summarizes the available information on the synthesis and key characteristics of these two

compounds.
Feature Cyclohexanehexone (CeOs) Cyclopentanepentone (CsOs)
Common Hexaketocyclohexane, Triquinoyl [1] Leuconic Acid [2]
Names
Synthesis Tetrahydroxy-p-benzoquinone or Rhodizonic Croconic acid [2]
Precursor acid [2]
Key Oxidation of rhodizonic acid [2] Oxidation of croconic acid [2]
Synthesis
Step
Stability Highly unstable; only observed in mass Information missing from search

spectrometry [1]. Commercial "hydrate" is results.
actually a hexa-diol derivative [1].
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Feature Cyclohexanehexone (CeOs) Cyclopentanepentone (Cs0s)
Research Organic electrode material in lithium batteries Needed for studies on antioxidant
Application (in polycondensed forms) [3]. and oxygen-carrier properties [2].

Experimental Synthesis Protocols

Here are the detailed methodologies for synthesizing these compounds as described in the literature.

e Synthesis of Cyclohexanehexone (Triquinoyl): The procedure starts with the oxidation of
hexahydroxybenzene to tetrahydroxy-p-benzoquinone. This is further oxidized to rhedizonic acid.
Finally, oxidation of rhodizonic acid yields triquinoyl (cyclohexanehexone) [2]. The specific

oxidating agents and reaction conditions for the final step are not detailed in the available excerpt.

o Synthesis of Cyclopentanepentone (Leuconic Acid): The process involves the oxidation of croconic
acid to yield leuconic acid (cyclopentanepentone) [2]. Similar to the compound above, the exact

experimental conditions for this final step are not provided in the search results.

Visualizing the Synthesis Pathway

The following diagram outlines the documented synthetic pathway for these oxocarbons, based on
information from the National Institute of Standards and Technology (NIST) [2]. Please note that the specific

reagents for the final oxidation steps are not specified in the available data.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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